Cas no 83961-56-2 (Butanoic acid,4,4,4-trifluoro-3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester)

• Product Name: Butanoic acid,4,4,4-trifluoro-3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester
• CAS No: 83961-56-2
• MF: C₂₄H₂₀F₃O₃P
• MW: 444.382778167725
• CID: 706967
• PubChem ID: 24864729
• Update Time: 2025-05-21

Butanoic acid,4,4,4-trifluoro-3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4,4,4-trifluoro-3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester
• ethyl 4,4,4-trifluoro-3-oxo-2-(triphenyl-λ⁵-phosphanylidene)butanoate
• Ethyl 4,4,4-trifluoro-2-(triphenylphosphoranylidene)acetoacetate
• Ethyl 4,4,4-trifluoro-2-(triphenylphosphoranylidene)acetoacetate, 97%
• SCHEMBL497796
• AKOS015916140
• A1-11001
• 83961-56-2
• DTXSID20408004
• ethyl 4,4,4-trifluoro-3-oxo-2-(triphenyl-lambda5-phosphanylidene)butanoate
• ETHYL 4,4,4-TRIFLUORO-3-OXO-2-(TRIPHENYL-??-PHOSPHANYLIDENE)BUTANOATE
• ethyl 4,4,4-trifluoro-3-oxo-2-(triphenyl-$l^{5}-phosphanylidene)butanoate

• MDL： MFCD00192168
• Inchi： 1S/C24H20F3O3P/c1-2-30-23(29)21(22(28)24(25,26)27)31(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h3-17H,2H2,1H3
• InChI Key： SJRZIGQAQSIDDY-UHFFFAOYSA-N
• SMILES： P(=C(C(=O)OCC)C(C(F)(F)F)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 444.11021598g/mol
• Monoisotopic Mass: 444.11021598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: solid
• Density: 1.28
• Melting Point: 128-130 °C (lit.)
• Boiling Point: 500.8°C at 760 mmHg
• Flash Point: 256.7°C
• Refractive Index: 1.565
• PSA: 53.18000
• LogP: 3.84740
• Solubility: Not determined

Butanoic acid,4,4,4-trifluoro-3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Butanoic acid,4,4,4-trifluoro-3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester

Butanoic Acid,4,4,4-Trifluoro-3-Oxo-2-(Triphenylphosphoranylidene)-, Ethyl Ester (CAS No 83961-56-2)

The compound Butanoic acid,4,4,4-trifluoro-3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester (CAS No 83961-56-2) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a trifluorinated butanoic acid moiety and a triphenylphosphoranylidene group. The ethyl ester functionality further enhances its versatility in chemical reactions and applications.

Recent studies have highlighted the importance of CAS No 83961-56-2 in the synthesis of advanced materials and pharmaceutical intermediates. The trifluorinated group imparts high stability and lipophilicity to the molecule, making it an ideal candidate for use in drug design and delivery systems. Additionally, the triphenylphosphoranylidene group contributes to the molecule's reactivity, enabling it to participate in a wide range of organocatalytic reactions.

One of the most notable advancements involving this compound is its role in the development of bioactive compounds. Researchers have utilized CAS No 83961-56-2 as a key intermediate in the synthesis of novel antibiotics and anticancer agents. The compound's ability to undergo selective transformations under mild conditions has made it a valuable tool in medicinal chemistry.

In terms of synthesis, CAS No 83961-56-2 is typically prepared through a multi-step process involving fluorination and phosphorus-based coupling reactions. Recent optimizations in these processes have significantly improved yields and reduced production costs. For instance, the use of microwave-assisted synthesis has been shown to accelerate reaction times while maintaining product quality.

The application of this compound extends beyond pharmaceuticals. It has also found utility in the development of advanced polymers and coatings. The trifluorinated group provides excellent resistance to environmental factors such as UV radiation and moisture, making it suitable for high-performance materials used in aerospace and electronics industries.

Furthermore, CAS No 83961-56-2 has been explored for its potential in green chemistry initiatives. Its ability to participate in catalytic cycles without generating harmful byproducts aligns with current trends toward sustainable chemical processes. This has led to increased interest from both academic and industrial sectors.

In conclusion, Butanoic acid,4,4,4-trifluoro-3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester (CAS No 83961-56-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development.